1,6-Di(1-piperidinyl)pyridazino[4',5':5,6][1,4]dithiino[2,3-d]pyridazine

• Molecular Formula: C18H22N6S2
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 4,11-di(piperidin-1-yl)-2,9-dithia-5,6,12,13-tetrazatricyclo[8.4.0.03,8]tetradeca-1(14),3,5,7,10,12-hexaene
• InChI: InChI=1S/C18H22N6S2/c1-3-7-23(8-4-1)17-15-13(11-19-21-17)26-16-14(25-15)12-20-22-18(16)24-9-5-2-6-10-24/h11-12H,1-10H2
• InChI Key: DAOFHSHVGMLUIZ-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=C3C(=CN=N2)SC4=C(N=NC=C4S3)N5CCCCC5

Description

1,6-Di(1-piperidinyl)pyridazino[4',5':5,6][1,4]dithiino[2,3-d]pyridazine, commonly known as PDP, is a heterocyclic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. PDP is a complex molecule with a unique structure that makes it an attractive target for drug discovery.

Mechanism of Action

The mechanism of action of PDP is not fully understood, but several studies have suggested that it may act by inhibiting the activity of certain enzymes or proteins that are involved in cell growth and proliferation. PDP has been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
PDP has been shown to have a range of biochemical and physiological effects. In addition to its antitumor, antibacterial, and antiviral activity, PDP has been shown to have anti-inflammatory and antioxidant activity. PDP has also been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of PDP is its potent antitumor activity, which makes it a promising candidate for the development of new cancer therapies. However, PDP has several limitations for lab experiments, including its complex synthesis, low solubility, and potential toxicity.

Future Directions

There are several potential future directions for research on PDP. One area of research is the development of new synthetic methods for PDP that are more efficient and cost-effective. Another area of research is the optimization of PDP for use in drug delivery systems, such as nanoparticles or liposomes. Additionally, further studies are needed to fully understand the mechanism of action of PDP and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of PDP is a complex process that involves several steps. One of the most commonly used methods for synthesizing PDP is the reaction of 2,3-dichloropyridazine with piperidine and sodium sulfide. This method has been optimized over the years to improve the yield and purity of the compound.

Scientific Research Applications

PDP has been the subject of extensive research in the field of medicinal chemistry due to its potential applications as a drug candidate. Several studies have shown that PDP has potent antitumor activity, making it a promising candidate for the treatment of cancer. Additionally, PDP has been shown to have antibacterial and antiviral activity, making it a potential candidate for the treatment of infectious diseases.